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Compound of Interest

Compound Name: 2,6-Dimethylmorpholin-3-one

CAS No.: 93240-61-0

Cat. No.: B1368264

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Morpholine Scaffolds, with a

Focus on the Characterization of 2,6-Dimethylmorpholin-3-one

Foreword: Navigating the Known and the Unknown
In drug discovery and development, researchers often encounter novel chemical entities for

which comprehensive physicochemical data is not readily available. This guide addresses such

a scenario using 2,6-Dimethylmorpholin-3-one as a case study. Currently, extensive

experimental data for this specific molecule is sparse in public databases.

Therefore, this document serves a dual purpose. First, it collates and presents the established

physicochemical properties of the well-characterized parent scaffold, 2,6-Dimethylmorpholine,

providing a critical baseline for comparison. Second, and more importantly, it outlines the

rigorous experimental methodologies and theoretical considerations a researcher must employ

to characterize a novel derivative like 2,6-Dimethylmorpholin-3-one. This approach

transforms a data gap into a practical guide for discovery, grounding our exploration in

established scientific protocols and expert analysis.
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Chemical Identity and Structural Analysis
The foundational step in characterizing any molecule is to define its structure and identity. The

introduction of a carbonyl group at the 3-position of the 2,6-dimethylmorpholine ring

fundamentally alters its electronic and steric properties.

The Parent Scaffold: 2,6-Dimethylmorpholine
2,6-Dimethylmorpholine is a heterocyclic compound that exists as a mixture of cis and trans

isomers. It serves as a crucial reference point.[1][2]

IUPAC Name: 2,6-dimethylmorpholine[1][2]

Molecular Formula: C₆H₁₃NO[1][2][3][4]

CAS Number: 141-91-3 (for isomer mixture)[1][2][4]

Canonical SMILES: CC1CNCC(O1)C[1]

The Target Compound: 2,6-Dimethylmorpholin-3-one
This derivative incorporates a lactam (cyclic amide) functionality. This structural change is

predicted to significantly impact its physicochemical profile compared to the parent amine.

Predicted IUPAC Name: 2,6-Dimethylmorpholin-3-one

Predicted Molecular Formula: C₆H₁₁NO₂

Canonical SMILES: CC1CC(=O)NO1

CAS Number: Data not readily available.

Diagram 1: Structural Comparison The following diagram illustrates the structural relationship

between the parent scaffold and the target compound, highlighting the key functional group

modification.
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Caption: Workflow for the equilibrium shake-flask solubility assay.
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Determination of pKa (Acid Dissociation Constant)
Expertise & Causality: Potentiometric titration is a highly accurate method for pKa

determination. [5]It relies on monitoring pH changes as a titrant is added, with the pKa

corresponding to the pH at the half-equivalence point where the concentrations of the acidic

and basic forms are equal. For an amide like 2,6-Dimethylmorpholin-3-one, we are primarily

interested in its potential acidic N-H proton, so a titration with a strong base is appropriate.

Protocol: Potentiometric Titration for pKa Determination

System Setup: Calibrate a high-precision pH meter using at least two standard buffers (e.g.,

pH 4.01, 7.00, 10.01).

Sample Preparation: Accurately weigh and dissolve a sample of 2,6-Dimethylmorpholin-3-
one in a known volume of deionized, carbonate-free water. Causality: Carbonate in water

can act as a buffer, interfering with the titration curve.

Titration: Place the pH electrode in the sample solution. Add small, precise increments of a

standardized, strong base (e.g., 0.1 M NaOH) using a burette. Record the pH value after

each addition, allowing the reading to stabilize.

Data Analysis: Plot the measured pH (y-axis) against the volume of titrant added (x-axis) to

generate a titration curve.

pKa Calculation: Determine the equivalence point, which is the point of maximum slope on

the curve (inflection point). The pKa is the pH value at which exactly half of the volume of

titrant required to reach the equivalence point has been added. 6. Trustworthiness: The

protocol's validity is confirmed by the clear sigmoidal shape of the titration curve and the

sharpness of the inflection point.

Determination of LogP (Octanol-Water Partition
Coefficient)
Expertise & Causality: LogP is a critical measure of a compound's lipophilicity, which influences

its absorption, distribution, metabolism, and excretion (ADME) properties. [6][7]The shake-flask

method is the "gold standard" direct measurement technique. [8]The key to accuracy is pre-
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saturating the n-octanol and water phases with each other to ensure that the partitioning

measurement reflects a true thermodynamic equilibrium.

Protocol: Shake-Flask Method for LogP Determination

Solvent Preparation: Prepare a stock of n-octanol saturated with water and a separate stock

of water saturated with n-octanol by vigorously mixing equal volumes of the two solvents and

allowing the layers to separate overnight. Causality: This prevents volume changes during

the experiment and ensures the activity of each solvent is constant.

Sample Preparation: Prepare a stock solution of 2,6-Dimethylmorpholin-3-one in the pre-

saturated n-octanol.

Partitioning: In a glass vial, combine a precise volume of the compound's n-octanol stock

solution with a precise volume of the pre-saturated water (e.g., 2 mL of each).

Equilibration: Seal the vial and shake gently for a set period (e.g., 1-2 hours) at a constant

temperature to allow the compound to partition between the two phases.

Phase Separation: Centrifuge the vial to ensure a clean separation of the n-octanol and

aqueous layers.

Quantification: Carefully sample both the upper n-octanol layer and the lower aqueous layer.

Determine the concentration of the compound in each phase using a suitable analytical

method (e.g., HPLC-UV).

Calculation: Calculate the partition coefficient (P) as: P = [Concentration in Octanol] /

[Concentration in Aqueous]. The LogP is the base-10 logarithm of this value: LogP =

log₁₀(P). [7]

Diagram 3: LogP Shake-Flask Workflow
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Caption: Workflow for LogP determination via the shake-flask method.
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Relevance in Drug Development
The physicochemical properties of a molecule like 2,6-Dimethylmorpholin-3-one are not mere

academic data points; they are critical predictors of its behavior in a biological system.

Solubility: Adequate aqueous solubility is a prerequisite for oral bioavailability. A compound

must dissolve in the gastrointestinal tract to be absorbed. Low solubility can be a major

hurdle in drug development, requiring complex formulation strategies. [7]* pKa: The

ionization state of a molecule at physiological pH (around 7.4) is dictated by its pKa. This

affects its solubility, membrane permeability, and interaction with biological targets. The

predicted low basicity of the 2,6-Dimethylmorpholin-3-one nitrogen means it will be neutral

at physiological pH, which generally favors membrane permeation.

LogP: This value is a key component of drug-likeness rules, such as Lipinski's Rule of 5,

which suggests an optimal LogP of <5 for oral drugs. [7]LogP influences membrane

permeability, plasma protein binding, and metabolic clearance. The predicted negative LogP

for 2,6-Dimethylmorpholin-3-one suggests it is a polar, hydrophilic molecule.

By experimentally determining these core properties, researchers can make informed decisions

about a compound's potential as a drug candidate, guiding subsequent optimization and

formulation efforts.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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